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An In-depth Technical Guide to the Molecular Structure and Formula of Decanal

Introduction
Decanal (C₁₀H₂₀O) is a saturated fatty aldehyde composed of a ten-carbon chain with a

terminal aldehyde functional group.[1][2] Also known by synonyms such as caprinaldehyde, n-

decyl aldehyde, and aldehyde C-10, it is a naturally occurring organic compound found in

various essential oils, most notably citrus.[1][3][4] Decanal is a colorless to light yellow liquid

recognized for its characteristic sweet, citrus-like aroma.[4][5] This property makes it a valuable

ingredient in the fragrance, flavor, and cosmetics industries.[5][6] Beyond its sensory

applications, decanal serves as an intermediate in organic synthesis and has been

investigated for its biological activities, including antifungal and antibacterial properties.[5][7]

This document provides a comprehensive overview of its molecular structure, chemical

properties, synthesis, and biological significance.

Molecular Structure and Formula
Decanal is an aliphatic aldehyde with the chemical formula C₁₀H₂₀O.[1] Its structure consists of

a nine-carbon alkyl chain attached to a formyl group (–CHO). The IUPAC name for this

compound is decanal.[1]

Chemical Formula: C₁₀H₂₀O[1]

IUPAC Name: decanal[1]

SMILES: CCCCCCCCCC=O[1]
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InChI Key: KSMVZQYAVGTKIV-UHFFFAOYSA-N[1]

Below is a two-dimensional representation of the decanal molecular structure.

Figure 1: 2D Molecular Structure of Decanal

Physicochemical Properties
Decanal is a very hydrophobic molecule, practically insoluble in water, and relatively neutral.[3]

[4] Its key physicochemical properties are summarized in the table below.

Property Value Reference

Molecular Weight 156.27 g/mol [1][5]

Appearance Colorless to light yellow liquid [4][5]

Density 0.83 g/mL at 20 °C [4][5]

Boiling Point 207-209 °C [4][5]

Melting Point -5 to -4 °C [5]

Water Solubility 0.0077 g/L [3]

Refractive Index n20/D 1.426 - 1.430 [5]

LogP (Octanol/Water) 3.43 - 4.44 [3]

Experimental Protocols
Synthesis of Decanal via Oxidation of 1-Decanol
A common and effective method for preparing decanal is the oxidation of its corresponding

primary alcohol, 1-decanol.[6] The Collins reagent, a complex of chromium(VI) oxide with

pyridine in dichloromethane, is a suitable oxidizing agent for this conversion, minimizing over-

oxidation to the carboxylic acid.

Materials:

1-Decanol
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Chromium trioxide (CrO₃)

Pyridine

Anhydrous dichloromethane (DCM)

Diethyl ether

Silica gel

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for organic synthesis (round-bottom flask, dropping funnel,

condenser)

Procedure:

Reagent Preparation (Collins Reagent): In a flame-dried, two-liter, three-necked flask

equipped with a mechanical stirrer and a condenser, add pyridine (94.9 g, 1.2 mol) to

anhydrous dichloromethane (1.2 L). Carefully add chromium trioxide (60.0 g, 0.6 mol) to the

stirred solution. The mixture should be stirred for approximately 30 minutes at room

temperature to ensure the complete formation of the CrO₃-pyridine complex.

Oxidation: To the prepared Collins reagent, add a solution of 1-decanol (15.8 g, 0.1 mol) in a

small amount of dichloromethane dropwise. The reaction is exothermic and the addition

should be controlled to maintain a gentle reflux.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC) to confirm the consumption of the

starting alcohol.

Work-up: Once the reaction is complete, the reaction mixture is decanted from the black,

tarry residue. The residue is washed several times with diethyl ether. The combined organic

solutions are then washed successively with 5% aqueous sodium hydroxide, 5% aqueous

hydrochloric acid, 5% aqueous sodium bicarbonate, and finally with brine.
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Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure using a rotary evaporator. The crude decanal is
then purified by fractional distillation under reduced pressure to yield the final product.

Product Analysis
The identity and purity of the synthesized decanal can be confirmed using standard analytical

techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the

purity of the sample and confirm its molecular weight. The mass spectrum of decanal will

show a molecular ion peak (M+) corresponding to its molecular weight (156.27 g/mol ).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the molecular structure. The ¹H NMR spectrum of decanal will exhibit a

characteristic signal for the aldehydic proton around 9.7 ppm, a triplet for the terminal methyl

group protons, and multiplets for the methylene protons of the long alkyl chain.
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Figure 2: Experimental workflow for decanal synthesis and analysis.

Biological and Pharmacological Significance
Decanal is a naturally occurring compound found in a variety of plants, including citrus fruits,

coriander, and buckwheat.[2][3][4] It plays a significant role as a fragrance and flavoring agent
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in the food and cosmetic industries.[4] In addition to its sensory properties, decanal has

demonstrated notable biological activities.

Research has shown that decanal possesses antifungal and antibacterial properties.[7][8] For

instance, it has been shown to inhibit the mycelial growth and spore germination of fungi like

Aspergillus flavus.[7] The proposed mechanism for its antifungal action involves the disruption

of the cell wall and membrane integrity, leading to a decrease in total lipid content and inhibition

of respiratory metabolism within the fungal cells.[7] Its antibacterial effects have been observed

against pathogens such as Escherichia coli and Staphylococcus aureus.[8]

Decanal is also a component of some insect pheromones and is studied in the context of crop

protection.[8] In humans, decanal has been associated with several diseases and metabolic

disorders, and it can be a potential biomarker for the consumption of certain foods.[3][9]
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Figure 3: Proposed antifungal mechanism of action for decanal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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